Cas no 61220-12-0 (Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl-)

Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl- structure
61220-12-0 structure
Product name:Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl-
CAS No:61220-12-0
MF:C22H26N4O
MW:362.46804
CID:487886
PubChem ID:12608472

Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Urea, N-[1-[2-(1H-indol-3-yl)ethyl]-4-piperidinyl]-N'-phenyl-
    • 1-[1-[2-(1H-indol-3-yl)ethyl]piperidin-4-yl]-3-phenylurea
    • SCHEMBL11474850
    • N-{1-[2-(1H-Indol-3-yl)ethyl]piperidin-4-yl}-N'-phenylurea
    • 61220-12-0
    • DTXSID00504250
    • CHEMBL171477
    • Inchi: InChI=1S/C22H26N4O/c27-22(24-18-6-2-1-3-7-18)25-19-11-14-26(15-12-19)13-10-17-16-23-21-9-5-4-8-20(17)21/h1-9,16,19,23H,10-15H2,(H2,24,25,27)
    • InChI Key: HGCMJFYLVUNBAE-UHFFFAOYSA-N
    • SMILES: C1CN(CCC1NC(=O)NC2=CC=CC=C2)CCC3=CNC4=CC=CC=C43

Computed Properties

  • Exact Mass: 362.21088
  • Monoisotopic Mass: 362.21066147g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.2Ų
  • XLogP3: 3.8

Experimental Properties

  • PSA: 60.16

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